Cas no 91939-43-4 (ethyl 4-(2H-tetrazol-5-yl)butanoate)
91939-43-4 structure
Product Name:ethyl 4-(2H-tetrazol-5-yl)butanoate
CAS No:91939-43-4
MF:C7H12N4O2
MW:184.195780754089
CID:2814474
PubChem ID:21245944
Update Time:2025-04-21
ethyl 4-(2H-tetrazol-5-yl)butanoate Chemical and Physical Properties
Names and Identifiers
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- 91939-43-4
- DTXSID20611596
- OEGFKVMGGUVDFD-UHFFFAOYSA-N
- Ethyl 4-(1H-tetrazole-5-yl)butanoate
- SCHEMBL9641762
- ethyl 4-(2H-tetrazol-5-yl)butanoate
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- Inchi: 1S/C7H12N4O2/c1-2-13-7(12)5-3-4-6-8-10-11-9-6/h2-5H2,1H3,(H,8,9,10,11)
- InChI Key: OEGFKVMGGUVDFD-UHFFFAOYSA-N
- SMILES: O(CC)C(CCCC1N=NNN=1)=O
Computed Properties
- Exact Mass: 184.09602564Da
- Monoisotopic Mass: 184.09602564Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 6
- Complexity: 165
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 80.8Ų
ethyl 4-(2H-tetrazol-5-yl)butanoate Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
91939-43-4 (ethyl 4-(2H-tetrazol-5-yl)butanoate) Related Products
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